(2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 5-methyl-1-(3-methylsulfanylphenyl)triazole-4-carboxylate
• InChI: InChI=1S/C24H24N4O5S/c1-14-21(26-27-28(14)16-8-6-9-17(12-16)34-5)24(29)32-13-19-15(2)33-23(25-19)18-10-7-11-20(30-3)22(18)31-4/h6-12H,13H2,1-5H3
• InChI Key: BJANVFPVTZPFNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)SC)C(=O)OCC3=C(OC(=N3)C4=C(C(=CC=C4)OC)OC)C
• Molecular Formula: C24H24N4O5S
• Molecular Weight: 480.5 g/mol
• CAS No.: 946243-25-0

Description

(2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C24H24N4O5S and its molecular weight is 480.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study by Liu, Li, and Li (2004) explored the synthesis of novel 4-(3,4-dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid derivatives, including compounds related to the one . These compounds demonstrated fungicidal and insecticidal activities in greenhouse evaluations (Liu, Li, & Li, 2004).

Chemical Synthesis and Characterization

• A 2020 study by Ahmed et al. reported the synthesis, spectroscopic, and X-ray characterization of four triazole derivatives with α-ketoester functionality. They analyzed the π-hole tetrel bonding interactions using Hirshfeld surface analysis and DFT calculations (Ahmed et al., 2020).
• Labanauskas et al. (2001) synthesized new 1-acylderivatives of 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole, exhibiting anti-inflammatory activity (Labanauskas et al., 2001).
• O'Brien et al. (2004) conducted a study on ruthenium complexes containing a pendent catechol ring, involving compounds with similar structural features (O'Brien et al., 2004).

Antimicrobial and Antitumor Activities

• Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds similar to the one , and evaluated their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).
• Mortimer et al. (2006) investigated a series of 2-phenylbenzothiazoles, including 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole, for their in vitro antitumor properties, particularly against lung, colon, and breast cancer cell lines (Mortimer et al., 2006).

Electrochemical Studies

• Fotouhi et al. (2002) conducted an electrochemical study on thiotriazoles, including compounds structurally similar to the one , investigating their oxidation processes in aqueous-alcoholic media (Fotouhi et al., 2002).